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Introduction

Anhydrous disodium oxalate (Na2C204), also known as sodium oxalate, is the sodium salt of
oxalic acid. It is a white, crystalline, odorless solid that serves as a crucial reagent in various
chemical applications.[1] Its utility spans from being a primary standard in analytical chemistry
for standardizing strong oxidizing agents like potassium permanganate to its use in
metallurgical processes and the manufacturing of specialty chemicals.[2][3] Understanding its
chemical properties is paramount for its effective and safe utilization in research and
development. This guide provides a comprehensive overview of the key chemical properties of
anhydrous disodium oxalate, complete with quantitative data, detailed experimental protocols,
and visual representations of its chemical behavior.

Physical and Chemical Properties

Anhydrous disodium oxalate is a stable, non-volatile salt with a defined set of physical and
chemical characteristics.[2] A summary of its key properties is presented in the table below.
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Property Value References
Molecular Formula Naz2C204 [1]

Molar Mass 134.00 g/mol [41[5]
Appearance White crystalline solid/powder [11[4115]
Odor Odorless [1114]
Density 2.34 g/cm3 [1][6]

Metting Point Decomposes above 290 °C (7]

(starts decomposing)

Decomposition Temperature

Begins at 290 °C, complete
between 750-800°C

(11718l

Solubility in Water

2.69 g/100 mL (0 °C)3.7 g/100
mL (20 °C)6.25 g/100 mL (100
OC)

[1]

Solubility in Organic Solvents

Insoluble in ethanol and diethyl

[1]

ether
Hygroscopicity Hygroscopic 21141
pH of Aqueous Solution Basic [©]
Standard Enthalpy of 1318 KJ/mol [1]

Formation (AfHO )

Reactivity and Chemical Behavior

Thermal Decomposition

Anhydrous disodium oxalate is thermally stable up to 290 °C, above which it decomposes into

sodium carbonate (Naz2COs) and carbon monoxide (CO).[1][7][10] The decomposition is

complete between 750 °C and 800 °C.[7] The primary decomposition reaction is as follows:

Naz2C20a4(s) —» Na2COs3(s) + CO(g)[1][10]
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Figure 1: Thermal Decomposition of Anhydrous Disodium Oxalate.

Reducing Agent

Anhydrous disodium oxalate acts as a reducing agent.[1][2] Its most notable application in this
regard is the standardization of potassium permanganate (KMnQOa4) solutions in an acidic
medium.[1][10][11] The oxalate ion is oxidized to carbon dioxide, while the permanganate ion is

reduced to manganese(ll) ion.
The overall balanced chemical equation for this redox reaction is:

5 Na2C204 + 2 KMNnOa4 + 8 H2SO4 — K2S0O4 + 5 Na2S04 + 2 MnSOa4 + 10 CO2 + 8 H20[1][10]
[12]

This reaction is autocatalytic, meaning one of the products, Mn2*, acts as a catalyst, increasing
the reaction rate as it is formed.[13]

Basicity in Aqueous Solution

When dissolved in water, disodium oxalate forms a basic solution.[9] This is due to the
hydrolysis of the oxalate ion (C20427), which is the conjugate base of the weak acid, oxalic
acid. The oxalate ion reacts with water to produce the hydrogen oxalate ion (HC204~) and
hydroxide ions (OH™), leading to an increase in the pH of the solution.[9]

C20427(aq) + H20(l) & HC204(aq) + OH=(aq)[9]

Experimental Protocols
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Determination of Decomposition Temperature
(Thermogravimetric Analysis - TGA)

Objective: To determine the temperature at which anhydrous disodium oxalate begins to
decompose and to characterize its thermal stability.

Methodology: This procedure is based on the principles outlined in standard test methods such
as ASTM E1641 and ASTM E2550 for determining decomposition kinetics and thermal stability
by thermogravimetry.[5][6][14]

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical balance

Sample pans (e.g., platinum or alumina)

Inert purge gas (e.g., nitrogen, 99.99% purity)

Procedure:

Sample Preparation: A small, representative sample of anhydrous disodium oxalate (typically
5-10 mg) is accurately weighed into a tared TGA sample pan.

o Instrument Setup: The TGA is calibrated for mass and temperature. The sample pan is
placed on the TGA balance.

o Experimental Conditions: The sample is heated in a controlled atmosphere, typically under a
continuous flow of an inert gas like nitrogen (e.g., at a flow rate of 20-50 mL/min), to prevent
oxidative decomposition.

e Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified
temperature range (e.g., from ambient temperature to 900 °C).[15]

o Data Acquisition: The mass of the sample is continuously monitored and recorded as a
function of temperature.
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o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the
onset temperature of decomposition, which is the temperature at which a significant mass
loss begins. The derivative of the TGA curve (DTG curve) can be used to identify the
temperature of the maximum rate of decomposition.

Standardization of Potassium Permanganate Solution

Objective: To accurately determine the concentration of a potassium permanganate solution
using anhydrous disodium oxalate as a primary standard.

Methodology: This protocol is a standard procedure in analytical chemistry.[3][4][11]
Apparatus:

e Buret, 50 mL

e Pipette, 25 mL

o Erlenmeyer flask, 250 mL

e Hot plate

e Analytical balance

e Thermometer

Reagents:

e Anhydrous disodium oxalate (primary standard grade), dried at 105-110 °C.[4]
o Potassium permanganate solution (approx. 0.02 M)

e Dilute sulfuric acid (e.g., 1 M)

Procedure:

o Preparation of Sodium Oxalate Solution: Accurately weigh approximately 0.25-0.30 g of dried
anhydrous disodium oxalate and transfer it to a 250 mL Erlenmeyer flask.[1]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.hiranuma.com/en/product/titr/app/pdf/O8.pdf
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_4.pdf
https://nvlpubs.nist.gov/nistpubs/jres/15/jresv15n5p493_a1b.pdf
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_4.pdf
https://www.titrations.info/permanganate-titration-standardization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dissolution: Add approximately 100 mL of deionized water and 60 mL of 1 M sulfuric acid to
the flask and swirl to dissolve the solid.[1]

Heating: Gently heat the solution to 60-70 °C.[1][4] It is important to maintain the
temperature above 60 °C throughout the titration to ensure a rapid reaction.[1]

Titration: Titrate the hot oxalate solution with the potassium permanganate solution from the
buret. The purple permanganate solution will be decolorized as it is added to the flask. The
initial portions of the titrant may react slowly, but the rate will increase as Mn2* is formed.

Endpoint Determination: Continue the titration until a faint, persistent pink color is observed
in the solution, indicating that all the oxalate has been consumed and there is a slight excess
of permanganate. This pink color should persist for at least 30 seconds.[1][4]

Calculation: The molarity of the potassium permanganate solution is calculated based on the
mass of sodium oxalate used, the volume of permanganate solution added, and the
stoichiometry of the reaction.
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Figure 2: Experimental Workflow for Standardization of KMnOa.

Determination of Aqueous Solubility (Isothermal Shake-
Flask Method)

Objective: To determine the solubility of anhydrous disodium oxalate in water at a specific

temperature.
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Methodology: The isothermal shake-flask method is a widely accepted technique for
determining the equilibrium solubility of a solid in a liquid.[16][17]

Apparatus:

o Constant temperature water bath or incubator with shaking capabilities
o Conical flasks with stoppers

e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

¢ Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., titrator, ion chromatograph)
Procedure:

o Sample Preparation: An excess amount of anhydrous disodium oxalate is added to a known
volume of deionized water in a conical flask. The excess solid ensures that a saturated
solution is formed.

o Equilibration: The flask is securely stoppered and placed in a constant temperature shaker
bath set to the desired temperature (e.g., 20 °C). The mixture is agitated for a sufficient
period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and
undissolved solid.

e Phase Separation: After equilibration, the agitation is stopped, and the flask is allowed to
stand in the constant temperature bath to allow the excess solid to settle. A sample of the
supernatant (the saturated solution) is carefully withdrawn, ensuring no solid particles are
included. This is typically achieved by filtration through a membrane filter that has been pre-
equilibrated at the same temperature.

e Quantification: A known volume of the clear, saturated solution is accurately diluted. The
concentration of the oxalate ion in the diluted solution is then determined using a suitable

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

analytical method, such as titration with a standardized potassium permanganate solution or
ion chromatography.

o Calculation: The solubility is calculated from the determined concentration and the dilution
factor, and is typically expressed in g/100 mL or mol/L.

Conclusion

Anhydrous disodium oxalate is a well-characterized chemical with a range of important
applications, particularly in analytical chemistry. Its key chemical properties, including its
thermal decomposition behavior and its role as a reducing agent, are well-established. The
experimental protocols provided in this guide offer a framework for the accurate determination
of its fundamental properties, ensuring its reliable use in scientific research and development.
Adherence to these detailed methodologies is crucial for obtaining high-quality, reproducible
data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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